Ethyl 2-(2-pyridyl)-4-(bromomethyl)-thiazole-5-carboxylate
Overview
Description
Ethyl 2-(2-pyridyl)-4-(bromomethyl)-thiazole-5-carboxylate, commonly referred to as EPTC, is a chemical compound with a wide range of applications in scientific research. It is a brominated thiazole compound, which is an aromatic heterocyclic compound containing sulfur and nitrogen atoms. EPTC has been used in various studies, including as a fluorescent dye, a reagent for organic synthesis, and a catalyst for biochemical reactions.
Scientific Research Applications
Synthesis and Complexation
Ethyl 2-(2-pyridyl)thiazole-4-carboxylate has been a subject of study due to its role in the synthesis and complexation with various metals. A study demonstrated the synthesis of ethyl 2-(2-pyridyl)thiazole-4-carboxylate and its complexation with CuII, CoII, and NiII chlorides and perchlorates. Notably, the research explored the electrochemical behavior of the ligands and their complexes, highlighting the potential of the ligand for adsorption on the surface of a gold electrode (Majouga et al., 2009).
Transformations and Derivative Synthesis
Ethyl 2-(2-pyridyl)-4-(bromomethyl)-thiazole-5-carboxylate is integral in the synthesis of various chemical derivatives. One study reported the transformation of methyl 2-amino-4-(2-methoxy-2-oxo-ethyl)thiazole-5-carboxylate into (4H-pyrido(1,2-a)pyrimidin-3-yl)thiazole-5-carboxylates, showcasing its versatility in the creation of chemical structures (Žugelj et al., 2009).
Nucleophilic Displacement and Novel Synthesis
Innovative methods like ultrasonic and thermally mediated aminolysis have been employed to synthesize novel 2-amino-1,3-thiazole-5-carboxylates. This approach utilized nucleophilic displacement of bromide from ethyl 2-bromo-1,3-thiazole-5-carboxylate, demonstrating a novel method of synthesis and the versatility of the compound in chemical reactions (Baker & Williams, 2003).
Drug Discovery and Antituberculosis Activity
The compound's derivatives have been explored in drug discovery, specifically as inhibitors against Mycobacterium tuberculosis. A series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates was designed and synthesized, showing promising activity in various assays, highlighting the compound's potential in the pharmaceutical domain (Jeankumar et al., 2013).
Mechanism of Action
Target of Action
Structurally diverse pyridinium salts, which are similar to this compound, are known to be involved in a wide range of research topics . They have been highlighted for their importance as pyridinium ionic liquids, pyridinium ylides, anti-microbial, anti-cancer, anti-malarial, and anti-cholinesterase inhibitors .
Mode of Action
Related pyridinium salts have been noted for their reactivity and synthetic routes
Biochemical Pathways
Pyridinium salts, which share structural similarities with this compound, have been noted for their diverse applications in materials science and biological issues related to gene delivery .
Result of Action
Related pyridinium salts have been noted for their anti-microbial, anti-cancer, anti-malarial, and anti-cholinesterase inhibitory effects .
Action Environment
Related hexacoordinated organosilicon compounds with two 2- (2-pyridyl)phenyl groups have been noted for their stability in air, water, heat, acids, and bases .
properties
IUPAC Name |
ethyl 4-(bromomethyl)-2-pyridin-2-yl-1,3-thiazole-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrN2O2S/c1-2-17-12(16)10-9(7-13)15-11(18-10)8-5-3-4-6-14-8/h3-6H,2,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RNJKUHUGSBTCRJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)C2=CC=CC=N2)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90673883 |
Source
|
| Record name | Ethyl 4-(bromomethyl)-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90673883 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
327.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1138444-37-7 |
Source
|
| Record name | Ethyl 4-(bromomethyl)-2-(pyridin-2-yl)-1,3-thiazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90673883 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1138444-37-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Desacetyl-2-debenzoyl-[2,4]-oxol Paclitaxel](/img/structure/B592424.png)
![(R)-3-Methyl-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)butan-1-amine 2,2,2-trifluoroacetate hydrate](/img/structure/B592427.png)
